Cas no 2094282-37-6 (4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine)

• Product Name: 4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• CAS No: 2094282-37-6
• MF: C₁₇H₂₀ClN₃O₂S
• MW: 365.877601623535
• CID: 6493095
• PubChem ID: 121568603
• Update Time: 2025-05-18

4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• AKOS033287981
• Z1359758975
• 4-(6-chloro-5-methylpyridin-3-yl)sulfonyl-1,3-dimethyl-3,5-dihydro-2H-1,4-benzodiazepine
• 4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• 2094282-37-6
• EN300-26612450

• Inchi： 1S/C17H20ClN3O2S/c1-12-8-15(9-19-17(12)18)24(22,23)21-11-14-6-4-5-7-16(14)20(3)10-13(21)2/h4-9,13H,10-11H2,1-3H3
• InChI Key： HKVAEIOLCWXAIZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(N1CC2C=CC=CC=2N(C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 365.0964758g/mol
• Monoisotopic Mass: 365.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.9Ų

Additional information on 4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

4-[(6-Chloro-5-Methylpyridin-3-Yl)Sulfonyl]-1,3-Dimethyl-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepine: A Comprehensive Overview

The compound with CAS No. 2094282-37-6, commonly referred to as 4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its complex structure and potential applications in drug development. The benzodiazepine core of the molecule is a well-known framework in medicinal chemistry, often associated with neuropharmacological activities. The presence of the sulfonyl group and the chloro and methyl substituents on the pyridine ring introduces additional functional complexity, making this compound a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating biological processes. The sulfonyl group in this molecule is particularly significant as it can act as a bioisostere for other functional groups, potentially enhancing the compound's pharmacokinetic properties. The chloro substitution on the pyridine ring is also noteworthy, as it can influence the molecule's electronic properties and its interactions with biological targets. These structural features make the compound a promising candidate for further exploration in drug discovery pipelines.

The synthesis of 4-[(6-chloro-5-methylpyridin-3-yl)sulfonyl]-1,3-dimethyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine involves a series of intricate chemical reactions. Researchers have employed various strategies to construct the benzodiazepine framework, including cyclization reactions and cross-coupling methodologies. The introduction of the sulfonyl group typically involves nucleophilic aromatic substitution or other sulfonation techniques. The optimization of these synthetic routes has been a focal point for chemists aiming to improve yield and purity while maintaining the integrity of the molecule's stereochemistry.

From a pharmacological perspective, this compound has shown potential in modulating key biological targets. Preclinical studies suggest that it may exhibit activity against certain enzymes or receptors implicated in neurological disorders. The benzodiazepine core is known to interact with GABA receptors, which are critical in regulating neuronal activity. However, due to the modifications introduced by the sulfonyl and pyridine substituents, this compound may exhibit unique binding profiles compared to traditional benzodiazepines.

One area of active research is the evaluation of this compound's bioavailability and metabolism. Understanding how this molecule is absorbed and processed within biological systems is crucial for determining its suitability as a drug candidate. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these properties. Early findings indicate that the compound may possess favorable pharmacokinetic characteristics due to its lipophilic nature and structural rigidity.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The unique electronic properties introduced by the sulfonyl and chloro groups make it a candidate for use in organic electronics or as a component in advanced materials. Researchers are investigating its ability to act as an electron-deficient moiety in conjugated systems or as a building block for functional polymers.

The development of novel synthetic methodologies for this compound continues to be an area of interest. Chemists are exploring green chemistry approaches to reduce waste and improve sustainability during synthesis. For instance, catalytic methods such as palladium-catalyzed cross-couplings or enzymatic transformations are being evaluated for their efficiency in constructing key intermediates.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies are underway to determine how this molecule behaves under various environmental conditions and whether it poses any risks to aquatic or terrestrial ecosystems.

In conclusion,4-[(6-chloro-5-methylpyridin-3-y l)sulfonyl]-1 ,3-dimethyl -2 ,3 ,4 ,5-tetrahydro -1 H -1 ,4-benzodiazepine represents a fascinating intersection of organic chemistry and pharmacology. Its complex structure offers numerous opportunities for scientific exploration across multiple disciplines. As research progresses ,this compound holds promise for advancing our understanding of molecular design principles while paving the way for innovative therapeutic solutions.